![molecular formula C21H18Cl2N2O4 B6485478 N-[6-chloro-3-(4-chlorophenyl)-4-oxo-4H-chromen-2-yl]-2-(morpholin-4-yl)acetamide CAS No. 879567-74-5](/img/structure/B6485478.png)
N-[6-chloro-3-(4-chlorophenyl)-4-oxo-4H-chromen-2-yl]-2-(morpholin-4-yl)acetamide
Description
N-[6-chloro-3-(4-chlorophenyl)-4-oxo-4H-chromen-2-yl]-2-(morpholin-4-yl)acetamide is a useful research compound. Its molecular formula is C21H18Cl2N2O4 and its molecular weight is 433.3 g/mol. The purity is usually 95%.
The exact mass of the compound N-[6-chloro-3-(4-chlorophenyl)-4-oxo-4H-chromen-2-yl]-2-(morpholin-4-yl)acetamide is 432.0643624 g/mol and the complexity rating of the compound is 657. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-[6-chloro-3-(4-chlorophenyl)-4-oxo-4H-chromen-2-yl]-2-(morpholin-4-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[6-chloro-3-(4-chlorophenyl)-4-oxo-4H-chromen-2-yl]-2-(morpholin-4-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Activity
This compound has been found to have potent anticancer activity. It has been particularly effective against the human colon adenocarcinoma cell line (HT-29). The growth inhibitory dose 50% (GI50) was found to be less than 11μM . This suggests that it could be a promising candidate for the treatment of colon cancer .
Anticonvulsant Activity
The compound has also shown significant anticonvulsant activity. It has been found to be protective at a dose of 300mg/kg in the subcutaneous Metrazol Seizure Threshold Test (scMET) for albino Wistar rats . This indicates its potential use in the treatment of epilepsy .
Synthesis of 4H-Chromene Derivatives
The compound is used in the synthesis of a novel series of 4H-chromene derivatives. These derivatives are synthesized for the treatment of cancer and other diseases . This highlights the compound’s role in the development of new therapeutic agents .
Vascular Graft Tissue Engineering
The compound, referred to as F3225-6240, is used in the development, production, delivery, and regulation of tissue engineered medical products (TEMPs). These TEMPs are intended for use in the surgical repair, replacement, shunting, and/or bypass of blood vessels . This indicates its significant role in vascular graft tissue engineering .
Treatment of Blood Vessel Occlusion or Aneurysm-Related Vascular Wall Weakening
The compound is used in the treatment of blood vessel occlusion or aneurysm-related vascular wall weakening. It is used to reroute blood flow around the diseased vascular regions . This shows its potential application in vascular surgery .
Creation or Revision of Arteriovenous Shunts
The compound is also used to create or revise arteriovenous shunts . This suggests its application in improving the outcomes of surgical interventions .
properties
IUPAC Name |
N-[6-chloro-3-(4-chlorophenyl)-4-oxochromen-2-yl]-2-morpholin-4-ylacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18Cl2N2O4/c22-14-3-1-13(2-4-14)19-20(27)16-11-15(23)5-6-17(16)29-21(19)24-18(26)12-25-7-9-28-10-8-25/h1-6,11H,7-10,12H2,(H,24,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BMMWZZJQVXINJQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CC(=O)NC2=C(C(=O)C3=C(O2)C=CC(=C3)Cl)C4=CC=C(C=C4)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18Cl2N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[6-chloro-3-(4-chlorophenyl)-4-oxo-4H-chromen-2-yl]-2-(morpholin-4-yl)acetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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